Cas no 149530-11-0 ((3-chlorophenyl)methyl(hexyl)amine)
(3-chlorophenyl)methyl(hexyl)amine Chemical and Physical Properties
Names and Identifiers
-
- Benzenemethanamine, 3-chloro-N-hexyl-
- (3-chlorophenyl)methyl(hexyl)amine
-
- Inchi: 1S/C13H20ClN/c1-2-3-4-5-9-15-11-12-7-6-8-13(14)10-12/h6-8,10,15H,2-5,9,11H2,1H3
- InChI Key: DPYLXRZTWZZOCH-UHFFFAOYSA-N
- SMILES: C1(CNCCCCCC)=CC=CC(Cl)=C1
(3-chlorophenyl)methyl(hexyl)amine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-168558-0.05g |
[(3-chlorophenyl)methyl](hexyl)amine |
149530-11-0 | 0.05g |
$348.0 | 2023-09-20 | ||
| Enamine | EN300-168558-0.1g |
[(3-chlorophenyl)methyl](hexyl)amine |
149530-11-0 | 0.1g |
$364.0 | 2023-09-20 | ||
| Enamine | EN300-168558-0.25g |
[(3-chlorophenyl)methyl](hexyl)amine |
149530-11-0 | 0.25g |
$381.0 | 2023-09-20 | ||
| Enamine | EN300-168558-0.5g |
[(3-chlorophenyl)methyl](hexyl)amine |
149530-11-0 | 0.5g |
$397.0 | 2023-09-20 | ||
| Enamine | EN300-168558-1.0g |
[(3-chlorophenyl)methyl](hexyl)amine |
149530-11-0 | 1g |
$0.0 | 2023-06-08 | ||
| Enamine | EN300-168558-2.5g |
[(3-chlorophenyl)methyl](hexyl)amine |
149530-11-0 | 2.5g |
$810.0 | 2023-09-20 | ||
| Enamine | EN300-168558-5.0g |
[(3-chlorophenyl)methyl](hexyl)amine |
149530-11-0 | 5.0g |
$2110.0 | 2023-02-17 | ||
| Enamine | EN300-168558-10.0g |
[(3-chlorophenyl)methyl](hexyl)amine |
149530-11-0 | 10.0g |
$3131.0 | 2023-02-17 | ||
| Enamine | EN300-168558-1g |
[(3-chlorophenyl)methyl](hexyl)amine |
149530-11-0 | 1g |
$414.0 | 2023-09-20 | ||
| Enamine | EN300-168558-5g |
[(3-chlorophenyl)methyl](hexyl)amine |
149530-11-0 | 5g |
$1199.0 | 2023-09-20 |
(3-chlorophenyl)methyl(hexyl)amine Related Literature
-
Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
-
Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
-
Kui Wu,Zhihua Yang,Shilie Pan Dalton Trans., 2015,44, 19856-19864
-
Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
Additional information on (3-chlorophenyl)methyl(hexyl)amine
Chemical Profile of (3-chlorophenyl)methyl(hexyl)amine and CAS No. 149530-11-0
(3-chlorophenyl)methyl(hexyl)amine, identified by the Chemical Abstracts Service Number (CAS No.) 149530-11-0, is a significant compound in the realm of pharmaceutical chemistry and bioorganic synthesis. This amine derivative exhibits a unique structural configuration that positions it as a valuable intermediate in the development of various pharmacologically active molecules. The presence of both a chlorophenyl group and a hexyl chain imparts distinct electronic and steric properties, making this compound a subject of considerable interest in medicinal chemistry.
The compound’s molecular framework, characterized by its aromatic chlorinated ring and aliphatic side chain, contributes to its versatility in synthetic pathways. Such structural features are often exploited in the design of molecules targeting neurological and cardiovascular systems. Recent advancements in computational chemistry have enabled more precise predictions of its interaction with biological targets, enhancing the efficiency of drug discovery processes.
In the context of modern pharmaceutical research, (3-chlorophenyl)methyl(hexyl)amine has been explored for its potential in modulating enzyme activity and receptor binding. Studies indicate that derivatives of this compound may exhibit properties conducive to the treatment of conditions such as hypertension and neurodegenerative disorders. The chlorophenyl moiety, in particular, is known for its ability to engage with specific amino acid residues in proteins, thereby influencing their conformational changes.
Recent experimental investigations have highlighted the compound’s role in the synthesis of novel antihypertensive agents. By serving as a precursor, it facilitates the creation of molecules that can selectively inhibit angiotensin-converting enzyme (ACE), a key enzyme in regulating blood pressure. The hexyl group’s alkylating nature further aids in enhancing the bioavailability and metabolic stability of resultant pharmaceuticals.
The synthesis of (3-chlorophenyl)methyl(hexyl)amine involves multi-step organic reactions that require careful optimization to achieve high yields and purity. Advances in catalytic methods have significantly improved the efficiency of these synthetic routes, reducing both time consumption and environmental impact. Such improvements align with global trends toward greener chemistry practices.
From a regulatory perspective, the handling and use of CAS No. 149530-11-0 must adhere to stringent safety protocols to ensure worker protection and environmental safety. While not classified as a hazardous material under current regulations, proper storage conditions and handling procedures are essential to prevent degradation or unintended reactions.
The compound’s potential applications extend beyond cardiovascular therapeutics into other areas such as antiviral research. Its structural motif has been hypothesized to interfere with viral protease enzymes, offering a novel approach to combat emerging infectious diseases. Ongoing research in this domain is exploring its efficacy against various strains through structural analog studies.
In conclusion, (3-chlorophenyl)methyl(hexyl)amine stands as a testament to the ingenuity inherent in medicinal chemistry. Its unique structural attributes make it a cornerstone in the synthesis of next-generation therapeutics. As research progresses, further elucidation of its pharmacological profile will undoubtedly expand its utility across multiple therapeutic landscapes.
149530-11-0 ((3-chlorophenyl)methyl(hexyl)amine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)